(2,5-Dimethylfuran-3-yl)-[4-(3-methylphenyl)piperazin-1-yl]methanone

• IUPAC Name: (2,5-dimethylfuran-3-yl)-[4-(3-methylphenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C18H22N2O2/c1-13-5-4-6-16(11-13)19-7-9-20(10-8-19)18(21)17-12-14(2)22-15(17)3/h4-6,11-12H,7-10H2,1-3H3
• InChI Key: FLFNTWPFGFGHJB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2CCN(CC2)C(=O)C3=C(OC(=C3)C)C
• Molecular Formula: C18H22N2O2
• Molecular Weight: 298.4 g/mol

Description

(2,5-Dimethylfuran-3-yl)-[4-(3-methylphenyl)piperazin-1-yl]methanone, also known as DMFP, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of piperazine derivatives and has been studied extensively for its pharmacological properties.

Mechanism of Action

The exact mechanism of action of (2,5-Dimethylfuran-3-yl)-[4-(3-methylphenyl)piperazin-1-yl]methanone is not yet fully understood. However, it is believed to act on various neurotransmitter systems in the brain, including the serotonin and dopamine systems. (2,5-Dimethylfuran-3-yl)-[4-(3-methylphenyl)piperazin-1-yl]methanone has been shown to increase the levels of these neurotransmitters, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
(2,5-Dimethylfuran-3-yl)-[4-(3-methylphenyl)piperazin-1-yl]methanone has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models, suggesting its potential use as an analgesic. (2,5-Dimethylfuran-3-yl)-[4-(3-methylphenyl)piperazin-1-yl]methanone has also been shown to improve cognitive function in animal models, suggesting its potential use in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

(2,5-Dimethylfuran-3-yl)-[4-(3-methylphenyl)piperazin-1-yl]methanone has several advantages for use in laboratory experiments. It is a synthetic compound, which means that it can be easily synthesized and purified. It also exhibits a wide range of pharmacological properties, making it a versatile compound for use in various experiments. However, (2,5-Dimethylfuran-3-yl)-[4-(3-methylphenyl)piperazin-1-yl]methanone also has some limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for research on (2,5-Dimethylfuran-3-yl)-[4-(3-methylphenyl)piperazin-1-yl]methanone. One potential direction is to further study its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Another potential direction is to study its potential use as an analgesic and anti-inflammatory agent. Further research is also needed to fully understand its mechanism of action and potential toxicity.

Synthesis Methods

(2,5-Dimethylfuran-3-yl)-[4-(3-methylphenyl)piperazin-1-yl]methanone can be synthesized using various methods, including the reaction of 3-methylphenylpiperazine with 2,5-dimethylfuran-3-carboxylic acid chloride in the presence of a base. The reaction yields (2,5-Dimethylfuran-3-yl)-[4-(3-methylphenyl)piperazin-1-yl]methanone as a white crystalline solid, which can be purified using column chromatography.

Scientific Research Applications

(2,5-Dimethylfuran-3-yl)-[4-(3-methylphenyl)piperazin-1-yl]methanone has been studied extensively for its potential therapeutic applications. It has been shown to exhibit a wide range of pharmacological properties, including anti-inflammatory, analgesic, and antidepressant effects. (2,5-Dimethylfuran-3-yl)-[4-(3-methylphenyl)piperazin-1-yl]methanone has also been studied for its potential use in the treatment of various neurological disorders, such as Alzheimer's disease and Parkinson's disease.